A 3D dendritic WSe2 catalyst grown on carbon nanofiber mats for efficient hydrogen evolution†
Journal of Materials Chemistry A Pub Date: 2015-05-07 DOI: 10.1039/C5TA02538A
Abstract
3D dendritic WSe2 on conductive carbon nanofiber mats (d-WSe2/CFM) was designed and synthesized by a diffusion-controlled CVD method. The d-WSe2/CFM was directly used as a cathode for the HER. The substantially improved HER performance is ascribed to the novel 3D structure with effectively exposed edge sites.
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